Cas no 350-26-5 (1-Pentanone, 1-(3-fluoro-4-hydroxyphenyl)-)

• Product Name: 1-Pentanone, 1-(3-fluoro-4-hydroxyphenyl)-
• CAS No: 350-26-5
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 2942206
• PubChem ID: 15095278
• Update Time: 2024-03-01

1-Pentanone, 1-(3-fluoro-4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 1-(3-fluoro-4-hydroxyphenyl)-

• Inchi： 1S/C11H13FO2/c1-2-3-4-10(13)8-5-6-11(14)9(12)7-8/h5-7,14H,2-4H2,1H3
• InChI Key： YNJBJOYDYNZPHM-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(CCCC)=O)O

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų